Cas no 2229688-85-9 (4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-amine)

• Product Name: 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-amine
• CAS No: 2229688-85-9
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 6331916
• PubChem ID: 165785419
• Update Time: 2025-10-29

4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-amine
• EN300-1960593
• 4-[2-(trifluoromethyl)pyridin-3-yl]but-3-en-2-amine
• 2229688-85-9

• Inchi： 1S/C10H11F3N2/c1-7(14)4-5-8-3-2-6-15-9(8)10(11,12)13/h2-7H,14H2,1H3/b5-4+
• InChI Key： KSUPFEFQRFHLJI-SNAWJCMRSA-N
• SMILES： FC(C1C(=CC=CN=1)/C=C/C(C)N)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-amine

Comprehensive Overview of 4-2-(Trifluoromethyl)pyridin-3-ylbut-3-en-2-amine (CAS No. 2229688-85-9)

4-2-(Trifluoromethyl)pyridin-3-ylbut-3-en-2-amine (CAS No. 2229688-85-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethylpyridine moiety and butenylamine backbone, exhibits remarkable potential in various applications, including drug discovery and agrochemical development. Its molecular structure, which combines a pyridine ring with a trifluoromethyl group, makes it a valuable building block for synthesizing more complex molecules.

The growing interest in 4-2-(Trifluoromethyl)pyridin-3-ylbut-3-en-2-amine can be attributed to its versatility and the increasing demand for fluorinated compounds in modern chemistry. Fluorinated molecules are known for their enhanced stability, bioavailability, and lipophilicity, which are critical properties in pharmaceutical research. Researchers are particularly intrigued by the compound's potential role in developing new therapeutic agents, especially in targeting central nervous system (CNS) disorders and inflammatory diseases. These areas are currently hotspots in biomedical research, as evidenced by the surge in related publications and patent filings.

From a synthetic chemistry perspective, CAS No. 2229688-85-9 serves as an intermediate in the preparation of more complex heterocyclic compounds. Its vinylamine functionality allows for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid generation of compound libraries is essential for drug discovery. The compound's trifluoromethyl group also contributes to its metabolic stability, a key consideration in the design of bioactive molecules.

In the agrochemical sector, 4-2-(Trifluoromethyl)pyridin-3-ylbut-3-en-2-amine has shown promise as a precursor for crop protection agents. The trifluoromethylpyridine scaffold is a common feature in many modern pesticides and herbicides, owing to its ability to enhance the efficacy and environmental profile of these products. As sustainable agriculture gains traction globally, the demand for innovative agrochemical intermediates like this compound is expected to rise. This aligns with the broader trend of developing green chemistry solutions that minimize ecological impact while maintaining high performance.

The compound's physicochemical properties, including its molecular weight, solubility, and reactivity, have been the subject of extensive research. These characteristics are crucial for determining its suitability in various applications. For instance, its logP value and hydrogen bonding capacity influence its absorption and distribution in biological systems, making it a candidate for drug delivery systems. Additionally, its thermal stability and compatibility with common solvents are important factors for industrial-scale synthesis and formulation.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 4-2-(Trifluoromethyl)pyridin-3-ylbut-3-en-2-amine. In silico studies have predicted its interactions with various biological targets, providing insights into its mechanism of action. These findings are particularly relevant in the context of personalized medicine and targeted therapy, where understanding molecular interactions at an atomic level is paramount. The compound's pharmacophore features make it a promising scaffold for designing selective enzyme inhibitors and receptor modulators.

As the scientific community continues to explore the applications of CAS No. 2229688-85-9, its role in material science is also being investigated. The trifluoromethyl group imparts unique electronic properties to the molecule, making it a potential candidate for organic electronics and advanced materials. Researchers are examining its use in liquid crystals, polymers, and coatings, where its fluorine content could enhance performance characteristics such as weather resistance and thermal conductivity.

In conclusion, 4-2-(Trifluoromethyl)pyridin-3-ylbut-3-en-2-amine (CAS No. 2229688-85-9) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with the growing demand for fluorinated building blocks, position it as a valuable asset in contemporary research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to inspire innovation and drive progress in chemical sciences.